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Compound of Interest

Compound Name: SM-433 hydrochloride

Cat. No.: B8220906 Get Quote

The following provides detailed procedural guidance for the safe and compliant disposal of SM-
433 hydrochloride, a research-grade inhibitor of apoptosis proteins (IAPs). This document is

intended for researchers, scientists, and drug development professionals. Adherence to these

guidelines is critical for ensuring laboratory safety and environmental protection.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) provided by the manufacturer for SM-433 hydrochloride and adhere to all local,

state, and federal regulations regarding hazardous waste disposal.[1][2] If an SDS is not readily

available, contact the manufacturer to obtain one.

Immediate Safety and Handling Considerations
SM-433 hydrochloride is intended for research use only.[3] While a specific, comprehensive

Safety Data Sheet for SM-433 hydrochloride was not found, analogous compounds and

general chemical safety principles dictate that it should be handled with care. Based on SDS

information for similar chemical structures, the following hazards should be assumed:

May cause skin and serious eye irritation.

May cause respiratory irritation.

Suspected of causing cancer and damaging fertility or the unborn child.

Very toxic to aquatic life with long-lasting effects.
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Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, must be worn at all times when handling this compound. All handling should be

performed in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary
The following table summarizes key hazard classifications and disposal parameters based on

general guidelines for hazardous chemical waste.

Parameter Guideline Source

Hazard Classification

Skin Irritation Category 2 (Assumed)

Eye Irritation Category 2A (Assumed)

Carcinogenicity Category 2 (Assumed)

Reproductive Toxicity Category 2 (Assumed)

Aquatic Hazard (Chronic) Category 1 (Assumed)

Waste Characterization

pH (for aqueous solutions) ≤ 2 or ≥ 12.5 (Corrosive) [4]

Flash Point < 140°F (Ignitable) [4]

Regulatory Framework

Primary Federal Regulation
Resource Conservation and

Recovery Act (RCRA)
[1][2][5]

Governing Body
U.S. Environmental Protection

Agency (EPA)
[1][5]

Detailed Disposal Protocol
The disposal of SM-433 hydrochloride must be managed through your institution's

Environmental Health and Safety (EHS) office as hazardous chemical waste.[5] Direct disposal

into regular trash or down the sanitary sewer is strictly prohibited.[5][6]
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Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Due to its potential toxicity and environmental hazards, SM-
433 hydrochloride, in both pure form and in solutions, must be classified as hazardous

waste.[2][4]

Segregate Waste Streams:

Solid Waste: Collect pure SM-433 hydrochloride powder, contaminated weigh boats, and

contaminated PPE (e.g., gloves, wipes) in a designated, compatible, and clearly labeled

hazardous waste container.[7]

Liquid Waste: Collect solutions containing SM-433 hydrochloride in a separate,

compatible, and leak-proof hazardous waste container. Do not mix with other incompatible

waste streams. For instance, keep halogenated and non-halogenated solvent wastes

separate.[7]

Sharps Waste: Needles, syringes, or other sharps contaminated with SM-433
hydrochloride must be disposed of in a designated sharps container that is also labeled

as hazardous chemical waste.

Step 2: Container Management and Labeling
Use Appropriate Containers: Use containers that are chemically compatible with the waste.

Plastic containers are often preferred over glass to minimize the risk of breakage.[4][5]

Ensure containers have secure, tight-fitting lids.

Label Containers Clearly: All waste containers must be labeled with a hazardous waste tag

provided by your institution's EHS office.[5] The label must include:

The words "Hazardous Waste".[5]

The full chemical name: "SM-433 hydrochloride". Avoid abbreviations or chemical

formulas.[5]

For mixtures, list all constituents and their approximate percentages.

The date of waste generation (the date you first add waste to the container).[5]
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The name and contact information of the principal investigator.[5]

The physical location (building and room number).[5]

Appropriate hazard pictograms (e.g., health hazard, environmental hazard).[5]

Keep Containers Closed: Waste containers must be kept closed at all times, except when

adding waste.[4][7]

Step 3: On-Site Accumulation
Designated Storage Area: Store the sealed and labeled waste containers in a designated

satellite accumulation area within the laboratory.[4] This area should be at or near the point

of generation and under the control of the laboratory personnel.

Secondary Containment: It is best practice to keep liquid waste containers in a secondary

containment bin to prevent the spread of material in case of a leak.

Accumulation Limits: Be aware of the accumulation limits for hazardous waste (both volume

and time) as defined by regulations and your institution's policies.[4]

Step 4: Waste Pickup and Disposal
Request Pickup: Once the container is full or the accumulation time limit is approaching,

submit a chemical waste collection request to your institution's EHS department.[4]

Documentation: Complete any required waste inventory sheets or online forms accurately.

Professional Disposal: The EHS department will then arrange for the collection of the waste

by trained personnel, who will ensure its transport to a licensed hazardous waste treatment,

storage, and disposal facility (TSDF).[8]

Decontamination of Empty Containers
An "empty" container that held SM-433 hydrochloride must be properly decontaminated

before being disposed of as regular trash.[9]

Triple Rinsing: The container must be triple-rinsed with a suitable solvent (e.g., water or

another solvent capable of removing the residue).[9]
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Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as

hazardous liquid waste.[9]

Deface Label: After triple-rinsing, deface or remove the original chemical label from the

container before disposing of it in the regular trash.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SM-
433 hydrochloride waste.
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Caption: Workflow for the safe disposal of SM-433 hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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